Cas no 1247781-97-0 ((1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol)

• Product Name: (1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol
• CAS No: 1247781-97-0
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 2164203
• Update Time: 2025-05-21

(1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol

• Inchi： 1S/C10H14ClN3O/c11-9-5-10(13-7-12-9)14-3-1-8(6-15)2-4-14/h5,7-8,15H,1-4,6H2
• InChI Key： AAAHAHOVVVGIIA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCC(CO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Topological Polar Surface Area: 49.2

Additional information on (1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol

Chemical Profile: (1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol (CAS No. 1247781-97-0)

The compound (1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol (CAS No. 1247781-97-0) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and chemical synthesis. This compound is characterized by its unique structure, which combines a piperidine ring system with a substituted pyrimidine moiety and a hydroxymethyl group. The presence of the 6-chloropyrimidin-4-yl group introduces electronic and steric effects that can influence the compound's reactivity, solubility, and bioavailability.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly due to their ability to act as scaffolds for drug design. The piperidin-4-yl group in this compound provides a rigid framework that can enhance molecular stability and facilitate interactions with biological targets. Additionally, the methanol substituent at the 4-position of the piperidine ring introduces hydrophilic properties, which may improve the compound's solubility in aqueous environments—a critical factor for drug delivery systems.

The synthesis of (1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol involves a multi-step process that typically begins with the preparation of the pyrimidine ring. The chlorination at the 6-position is achieved through standard electrophilic substitution reactions, followed by coupling with a piperidine derivative. The final step involves the introduction of the hydroxymethyl group, which can be accomplished via nucleophilic substitution or other suitable methods. This compound has been synthesized and characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography.

From a pharmacological perspective, (1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol has shown promising activity in preclinical studies. Researchers have demonstrated that this compound exhibits potent inhibitory effects on various enzyme targets, including kinases and proteases, which are implicated in numerous pathological conditions such as cancer, inflammation, and neurodegenerative diseases. The 6-chloropyrimidinyl group plays a crucial role in modulating these activities by influencing the compound's binding affinity and selectivity.

One of the most exciting developments involving this compound is its potential application in targeted drug delivery systems. The piperidine ring system provides a versatile platform for conjugation with targeting ligands or imaging agents, enabling precise delivery to specific tissues or cells. For instance, recent research has explored the use of this compound as a carrier for anticancer drugs, where its ability to penetrate tumor barriers could significantly enhance therapeutic efficacy while minimizing systemic toxicity.

In terms of industrial applications, (1-(6-Chloropyrimidin-4-yl)piperidin-4-yl)methanol has found utility in the synthesis of advanced materials and catalysts. Its unique electronic properties make it an attractive candidate for use in organic electronics and catalytic processes. For example, studies have shown that this compound can serve as a ligand in transition metal-catalyzed reactions, facilitating efficient transformations of organic substrates.

Looking ahead, ongoing research aims to further optimize the properties of (1-(6-Chloropyrimidin-4-y)piperidin-4-y)methanol for specific applications. This includes efforts to modify its structure to enhance bioavailability or reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant therapeutics.

In conclusion, (1-(6-Chloropyrimidin-4-y)piperidin-4-y)methanol (CAS No. 1247781-97-) represents a versatile and promising molecule with wide-ranging applications in medicine, materials science, and catalysis. Its unique structure and functional groups make it an invaluable tool for researchers seeking to address complex scientific challenges.